Cas no 898419-55-1 (N-(2-cyanophenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide)

• Product Name: N-(2-cyanophenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide
• CAS No: 898419-55-1
• MF: C₁₈H₁₅N₃O₃S
• MW: 353.395002603531
• CID: 5481871
• Update Time: 2025-07-14

N-(2-cyanophenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• XZHYLWFDCKCOPM-UHFFFAOYSA-N
• N-(2-cyanophenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide

• Inchi： 1S/C18H15N3O3S/c19-11-14-3-1-2-4-16(14)20-25(23,24)15-9-12-5-6-17(22)21-8-7-13(10-15)18(12)21/h1-4,9-10,20H,5-8H2
• InChI Key： XZHYLWFDCKCOPM-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C2C([H])([H])C([H])([H])C(N3C([H])([H])C([H])([H])C(=C1[H])C3=2)=O)(N([H])C1=C([H])C([H])=C([H])C([H])=C1C#N)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(2-cyanophenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide

Professional Introduction to Compound with CAS No. 898419-55-1 and Product Name: N-(2-cyanophenyl)-11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-triene-6-sulfonamide

The compound identified by the CAS number 898419-55-1 and the product name N-(2-cyanophenyl)-11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-triene-6-sulfonamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its tricyclic backbone and functionalized aromatic rings, has garnered considerable attention due to its potential therapeutic applications and unique chemical properties.

The molecular framework of this compound consists of a tricyclic system that includes a dodecane core with specific substitutions at the 4(12), 5, and 7 positions. The presence of an 11-oxo group and an 1-azatricyclic moiety introduces a high degree of structural complexity, which is often associated with enhanced binding affinity and selectivity in biological systems. The 6-sulfonamide functional group further contributes to the compound's solubility and interaction capabilities with biological targets.

Recent studies have highlighted the importance of tricyclic scaffolds in drug design due to their ability to mimic natural product structures and provide favorable pharmacokinetic profiles. The N-(2-cyanophenyl) substituent in this compound adds another layer of functionality, potentially influencing its electronic properties and reactivity. This combination of structural features makes it a promising candidate for further exploration in medicinal chemistry.

In the realm of pharmaceutical research, compounds with similar structural motifs have been investigated for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The tricyclic core of this molecule resembles several known bioactive scaffolds, suggesting that it may exhibit similar biological activities or serve as a lead compound for derivative development. The sulfonamide group, in particular, is a well-established pharmacophore that enhances binding interactions with proteins and enzymes.

Advances in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular docking studies have shown that this compound can interact with various protein targets, including those involved in metabolic pathways and signal transduction. The 11-oxo group and the tricyclic system are predicted to play critical roles in these interactions, potentially modulating enzyme activity or receptor binding.

The synthesis of this compound presents unique challenges due to its intricate structure. However, recent developments in synthetic methodologies have made it feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations have been employed to build the tricyclic core efficiently. These advances have not only facilitated the preparation of this compound but also provided insights into scalable synthetic routes for related molecules.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural features make it an attractive candidate for use in materials science, particularly in the development of novel organic semiconductors and catalysts. The presence of multiple heteroatoms and functional groups allows for diverse chemical modifications, enabling the creation of tailored materials with specific properties.

Furthermore, the compound's stability under various conditions makes it suitable for industrial applications where chemical robustness is essential. Research has demonstrated its resilience under thermal stress and compatibility with common solvents used in industrial processes. These attributes could pave the way for its use in large-scale manufacturing processes where efficiency and reliability are paramount.

Ethical considerations are also an integral part of modern drug discovery research. The development of new compounds must be balanced against environmental impact and sustainability principles. Fortunately, the synthetic routes used to produce this compound have been designed with green chemistry principles in mind, minimizing waste generation and reducing hazardous byproducts.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its biological activity and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these endeavors, leading to novel treatments for a variety of diseases.

In conclusion, the compound identified by CAS number 898419-55-1 represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its predicted biological activity, make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this molecule, it is expected to play an increasingly important role in both medical treatments and advanced material sciences.